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Compound of Interest

Compound Name:
Heptafluoropropyl pentafluoroethyl

ether

CAS No.: 60164-51-4

Cat. No.: B1589240

Get Quote

CAS Number: 60164-51-4
Executive Summary
Perfluoropolyether (PFPE), designated by CAS 60164-51-4, represents a class of synthetic

fluorinated polymers characterized by extreme chemical inertness, high thermal stability, and

low surface tension.[1][2][3][4] Unlike hydrocarbon-based fluids, PFPEs possess a backbone of

carbon and oxygen shielded by fluorine atoms, rendering them virtually immune to oxidative

degradation and chemical attack.

For the drug development and pharmaceutical engineering audience, this compound is not an

Active Pharmaceutical Ingredient (API) but a critical process aid and excipient. Its primary utility

lies in:

Microfluidic High-Throughput Screening: Acting as the continuous inert phase for droplet

generation, preventing cross-contamination of aqueous drug libraries.
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Pharmaceutical Manufacturing: Serving as a chemically inert lubricant for tablet presses and

oxygen-rich reaction environments where hydrocarbon lubricants pose explosion risks.

Medical Device Formulation: Functioning as a biocompatible lubricant for delivery systems

requiring oxidative stability.

Chemical Identity & Structural Properties
The CAS number 60164-51-4 specifically refers to the homopolymer of hexafluoropropylene

oxide. Its properties are dictated by the degree of polymerization (

), allowing for tunable viscosity grades.

Property Detail

CAS Number 60164-51-4

IUPAC Name

Poly[oxy[trifluoro(trifluoromethyl)-1,2-

ethanediyl]],

-(1,1,2,2,2-pentafluoroethyl)-

-[tetrafluoro(trifluoromethyl)ethoxy]-

Common Names
Perfluoropolyether (PFPE), Krytox™ (GPL

Series), Fomblin® (Y Series)

Molecular Formula

Molecular Weight 500 – 15,000 g/mol (Grade Dependent)

Solubility Profile

Insoluble: Water, Alcohols, Hydrocarbons, Acids,

Bases.Soluble: Fluorinated solvents (e.g.,

Hydrofluoroethers, Perfluorohexane).[1][5][6]

Thermophysical Data Profile
The following data aggregates values across standard pharmaceutical-grade PFPE fluids (e.g.,

Krytox GPL 105/107). Note that viscosity and density scale with molecular weight.

Table 1: Core Thermophysical Properties
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Property
Value Range /
Typical

Unit Method/Notes

Density (

)
1.86 – 1.95

High density facilitates

phase separation in

aqueous emulsions.

Kinematic Viscosity (

)

12 – 1600 (Grade

dependent)

Tunable. Low MW for

heat transfer; High

MW for lubrication.

Surface Tension (

)
17 – 19

Extremely low.

Enables wetting of

difficult surfaces.

Refractive Index (

)
1.29 – 1.31 -

Close to water (1.33),

minimizing optical

distortion in imaging.

Pour Point -30 to -75

Remains liquid at

cryogenic storage

temperatures.

Vapor Pressure (

)

Negligible volatility;

suitable for high-

vacuum

environments.

Thermal Conductivity 0.07 – 0.09 Thermal insulator.

Specific Heat

Capacity
950 – 1050 ~25% that of water.

Table 2: Thermal Stability Limits
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Parameter Limit
Implications for
Processing

Continuous Use Temp. 288 Safe for autoclaving and hot-

melt extrusion processes.

Decomposition Onset > 350

Degradation releases toxic

fluorinated gases (e.g.,

).

Lewis Acid Compatibility Incompatible

Decomposes in presence of

,

at

.

Oxygen Compatibility Excellent
Non-flammable even in 100%

liquid/gaseous oxygen.

Applications in Drug Development
A. Microfluidic Droplet Generation (High-Throughput Screening)
In droplet-based microfluidics, PFPE serves as the continuous oil phase. Its immiscibility with

water and organic solvents allows for the encapsulation of drug compounds into picoliter-sized

aqueous droplets.

Mechanism: The fluorinated oil effectively "walls off" each droplet, preventing the diffusion of

hydrophilic drug molecules between droplets (cross-talk), which is a common failure mode in

hydrocarbon oils.

Surfactant Requirement: Native PFPE does not stabilize droplets. It requires a

fluorosurfactant (e.g., PEG-PFPE block copolymer) to lower interfacial tension and prevent

coalescence.

B. Inert Lubrication in API Manufacturing
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Standard hydrocarbon lubricants react with strong oxidizers or degrade under sterilization

(gamma irradiation/autoclave). PFPE is used to lubricate:

Tablet Press Punches: Prevents black spots on tablets caused by carbonized lubricant.

Lyophilizers: Vacuum pump fluid that withstands solvent vapors without degrading.

Experimental Methodologies
To validate PFPE quality for pharmaceutical use, the following protocols are recommended.

Protocol 1: Viscosity Profiling (Rheology)
Objective: Confirm Newtonian behavior and specific grade for microfluidic flow rate

calculations.

Instrument: Rotational Rheometer (e.g., Anton Paar MCR series) with cone-and-plate

geometry (CP50-1).

Gap Setting: Set gap to 0.100 mm. Equilibrate at 25°C for 5 minutes.

Shear Sweep: Ramp shear rate from

to

(logarithmic scale).

Analysis: Plot Shear Stress (

) vs. Shear Rate (

).

Acceptance Criteria:

for linear fit (Newtonian fluid). Viscosity is the slope.[7]

Protocol 2: Thermal Stability Verification (TGA)
Objective: Ensure no volatiles (low MW oligomers) that could contaminate vacuum systems.
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Instrument: Thermogravimetric Analyzer (TGA).

Sample: 10–20 mg of PFPE fluid in a platinum pan.

Atmosphere: Nitrogen purge (50 mL/min).

Ramp: Heat from 30°C to 450°C at 10°C/min.

Critical Thresholds:

(Temp at 1% weight loss): Must be

.[4][6][8]

(Decomposition): Must be

.

Visualization of Workflows
Diagram 1: Microfluidic Droplet Generation Workflow
This diagram illustrates the role of PFPE as the carrier phase in generating discrete micro-

reactors for drug screening.
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Caption: Workflow utilizing PFPE as an inert continuous phase to encapsulate aqueous drug

reagents into stable, isolated droplets for high-throughput screening.

Diagram 2: Thermal Stability Logic
Decision tree for selecting PFPE based on thermal requirements.
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Start: Select Lubricant/Fluid

Operating Temp > 200°C?
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 No

Use PFPE (CAS 60164-51-4)

 Yes

Use Standard
Hydrocarbon Oil

 No  Yes

Lewis Acids Present?
(AlCl3, FeCl3)

 No

CRITICAL FAILURE
PFPE Depolymerization

 Yes (>100°C)

 Verify Compatibility
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Caption: Selection logic for PFPE fluids. Note the critical incompatibility with Lewis Acids at

high temperatures, despite general inertness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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